Cas no 365542-98-9 (Ethyl 2-[(e)-2-(5-bromo-2-thienyl)vinyl]-4,6-dihydroxybenzoate)

• Product Name: Ethyl 2-[(e)-2-(5-bromo-2-thienyl)vinyl]-4,6-dihydroxybenzoate
• CAS No: 365542-98-9
• MF: C₁₅H₁₃BrO₄S
• MW: 369.230322599411
• MDL: MFCD12546771
• CID: 1474110
• PubChem ID: 46735371
• Update Time: 2025-05-25

Ethyl 2-[(e)-2-(5-bromo-2-thienyl)vinyl]-4,6-dihydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-[(e)-2-(5-bromo-2-thienyl)vinyl]-4,6-dihydroxybenzoate
• AKOS025211554
• 365542-98-9
• Ethyl2-(2-(5-bromothiophen-2-yl)vinyl)-4,6-dihydroxybenzoate
• Ethyl 2-[(E)-2-(5-bromo-2-thienyl)vinyl]-4,6-dihydroxy-benzoate
• ethyl 2-[(E)-2-(5-bromothiophen-2-yl)ethenyl]-4,6-dihydroxybenzoate
• Ethyl (E)-2-(2-(5-bromothiophen-2-yl)vinyl)-4,6-dihydroxybenzoate
• 819868-44-5
• Ethyl 2-(2-(5-bromothiophen-2-yl)vinyl)-4,6-dihydroxybenzoate
• 2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester
• MFCD12546771

• MDL： MFCD12546771
• Inchi： 1S/C15H13BrO4S/c1-2-20-15(19)14-9(7-10(17)8-12(14)18)3-4-11-5-6-13(16)21-11/h3-8,17-18H,2H2,1H3/b4-3+
• InChI Key： QXSYGIOVULQOSQ-ONEGZZNKSA-N
• SMILES： BrC1=CC=C(/C=C/C2C=C(C=C(C=2C(=O)OCC)O)O)S1

Computed Properties

• Exact Mass: 367.97179g/mol
• Monoisotopic Mass: 367.97179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 95Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 2-[(e)-2-(5-bromo-2-thienyl)vinyl]-4,6-dihydroxybenzoate

Recent Advances in the Study of Ethyl 2-[(E)-2-(5-Bromo-2-thienyl)vinyl]-4,6-dihydroxybenzoate (CAS: 365542-98-9)

Ethyl 2-[(E)-2-(5-bromo-2-thienyl)vinyl]-4,6-dihydroxybenzoate (CAS: 365542-98-9) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its conjugated vinyl-thienyl and dihydroxybenzoate moieties, exhibits promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its potential as a lead compound for drug development.

One of the key areas of research involving this compound is its role as a modulator of cellular signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Ethyl 2-[(E)-2-(5-bromo-2-thienyl)vinyl]-4,6-dihydroxybenzoate effectively inhibits the NF-κB pathway, a critical regulator of inflammation and immune responses. The study utilized in vitro assays and molecular docking simulations to show that the compound binds to the IKKβ kinase, thereby preventing the phosphorylation and degradation of IκBα. This finding suggests its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, recent investigations have highlighted its antimicrobial efficacy. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit biofilm formation. These results underscore its potential as a novel antibiotic candidate, particularly in the face of rising antibiotic resistance.

The synthesis and structural optimization of Ethyl 2-[(E)-2-(5-bromo-2-thienyl)vinyl]-4,6-dihydroxybenzoate have also been a focus of recent research. A 2023 paper in Organic & Biomolecular Chemistry described an improved synthetic route that enhances yield and purity while reducing the use of hazardous reagents. The authors employed a Wittig reaction followed by esterification, achieving a total yield of 78%. This advancement is expected to facilitate further pharmacological studies and scale-up production for preclinical testing.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as poor aqueous solubility and metabolic stability need to be addressed through further structural modifications. Recent efforts have explored the incorporation of hydrophilic groups and prodrug strategies to improve its pharmacokinetic profile. A 2024 study in European Journal of Medicinal Chemistry reported the synthesis of water-soluble derivatives with retained bioactivity, marking a significant step toward clinical translation.

In conclusion, Ethyl 2-[(E)-2-(5-bromo-2-thienyl)vinyl]-4,6-dihydroxybenzoate (CAS: 365542-98-9) represents a versatile scaffold with multiple therapeutic applications. Ongoing research aims to deepen our understanding of its biological mechanisms, optimize its chemical properties, and evaluate its efficacy in vivo. With continued advancements, this compound holds promise as a valuable addition to the arsenal of treatments for inflammatory, infectious, and neoplastic diseases.